N-(2-methoxy-2-(o-tolyl)ethyl)-2,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxy-2-(o-tolyl)ethyl)-2,4-dimethylbenzenesulfonamide, also known as Motesanib, is a small molecule tyrosine kinase inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2002 by Amgen, and since then, numerous studies have been conducted to investigate its mechanisms of action and potential uses in treating various diseases.
Scientific Research Applications
Spectroscopic Analysis and Dimer Interaction
Sulfonamides, including compounds structurally related to N-(2-methoxy-2-(o-tolyl)ethyl)-2,4-dimethylbenzenesulfonamide, have been studied for their spectroscopic properties and dimer interactions. For instance, Karakaya et al. (2015) investigated the theoretical harmonic vibrational frequencies, geometric parameters, and interaction energies in dimer structures of a related sulfonamide using various computational methods. This research highlights the importance of understanding the molecular interactions and stability of sulfonamides, which could be relevant for designing new materials or drugs with specific properties (Karakaya et al., 2015).
Drug Development and Pharmacology
Sulfonamides have also been explored for their potential in drug development, particularly as endothelin antagonists. Murugesan et al. (1998) described the structure-activity relationships of biphenylsulfonamide derivatives, leading to the development of orally active endothelin antagonists. This research demonstrates the therapeutic potential of sulfonamide compounds in treating diseases related to the endothelin system, such as hypertension and cardiovascular disorders (Murugesan et al., 1998).
Anticancer Properties
The anticancer properties of sulfonamide derivatives have been a subject of research as well. Zhang et al. (2010) synthesized and characterized a novel sulfonamide compound, examining its crystal structure and anticancer properties. Such studies are crucial for the development of new anticancer agents, showing how modifications in the sulfonamide structure can impact their biological activity and potential therapeutic uses (Zhang et al., 2010).
Material Science and Polymer Chemistry
In material science, sulfonamides have been utilized in the synthesis of polymers with specific properties. Lee et al. (2003) described the synthesis of amphiphilic copolymers using a sulfonamide derivative, showcasing the versatility of sulfonamides in creating materials with tailored properties such as thermosensitivity. This research opens avenues for using sulfonamide-based polymers in drug delivery systems and other biomedical applications (Lee et al., 2003).
Mechanism of Action
Biochemical Pathways
- Some studies suggest that it may modulate the MAP kinase pathway . Further research is needed to elucidate the exact molecular interactions.
Remember, this compound is still under investigation, and ongoing research will uncover more about its precise mechanisms and therapeutic potential. 🌟
properties
IUPAC Name |
N-[2-methoxy-2-(2-methylphenyl)ethyl]-2,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO3S/c1-13-9-10-18(15(3)11-13)23(20,21)19-12-17(22-4)16-8-6-5-7-14(16)2/h5-11,17,19H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTIGKDRNUVGPBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NCC(C2=CC=CC=C2C)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.